Cas no 1781728-93-5 (3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine)

• Product Name: 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine
• CAS No: 1781728-93-5
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5783051
• PubChem ID: 84050524
• Update Time: 2025-07-14

3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-4850063
• 1781728-93-5
• 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine

• Inchi： 1S/C8H12N4O/c1-2-13-5-7-10-11-8(12(1)7)6-3-9-4-6/h6,9H,1-5H2
• InChI Key： LVXMIEOJFSPZEP-UHFFFAOYSA-N
• SMILES： O1CC2=NN=C(C3CNC3)N2CC1

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 52Ų

Additional information on 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine

Introduction to Compound with CAS No. 1781728-93-5 and Product Name: 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine

The compound with the CAS number 1781728-93-5 and the product name 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The intricate scaffold of this molecule, featuring a triazolo[3,4-c][1,4]oxazine core linked to an azetidine moiety, positions it as a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The triazolo[3,4-c][1,4]oxazine core is particularly noteworthy for its ability to modulate various biological pathways. This structural motif has been extensively studied for its potential applications in the development of antimicrobial, anti-inflammatory, and anticancer agents. The presence of the azetidine ring further enhances the compound's complexity and functionality, offering multiple sites for chemical modification and biological interaction.

In the context of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are crucial steps toward identifying novel therapeutic agents. The 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine structure exemplifies the sophistication of modern synthetic chemistry. Advanced techniques in organic synthesis have enabled the precise construction of this molecule, allowing researchers to investigate its properties with high fidelity.

The biological activity of this compound has been a focus of recent investigations. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, researchers have explored its potential as an inhibitor of kinases and other targets relevant to cancer biology. The triazolo[3,4-c][1,4]oxazine core is known to interact with biological systems in diverse ways, making it a versatile platform for drug design.

Moreover, the azetidine moiety contributes to the compound's pharmacophoric features by providing additional binding sites and enhancing its solubility profile. These characteristics are critical for drug development, as they influence how the compound is absorbed, distributed, metabolized, and excreted (ADME) within the body. Optimizing these properties can significantly improve a drug's efficacy and safety.

The synthesis of 3-{5H,6H,8H-[1,2,4]triazolo[3,4-c][1,4]oxazin-3-yl}azetidine involves multiple steps that showcase the expertise of synthetic chemists. Key intermediates are formed through cyclization reactions that establish the heterocyclic framework. Subsequent functional group transformations allow for the attachment of the azetidine unit. Each step is carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure high yield and purity.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity. Assays are conducted to assess its interaction with target proteins and its potential therapeutic effects. Computational methods are also employed to predict how the molecule might behave within biological systems. These simulations help guide experimental design by identifying likely binding modes and potential side effects.

The integration of experimental data with computational predictions provides a comprehensive understanding of the compound's properties. This holistic approach is essential for advancing drug discovery efforts. By combining traditional wet chemistry with cutting-edge computational tools， researchers can accelerate the development process and increase the likelihood of success.

Future research directions may include exploring derivatives of this compound that exhibit enhanced potency or reduced toxicity. Structural modifications can be tailored to improve specific pharmacokinetic properties or target different disease pathways. The flexibility offered by the triazolo[3，4-c][1，4]oxazine and azetidine moieties makes this molecule a valuable scaffold for such investigations.

In conclusion，the compound with CAS No. 1781728-93-5， known as 3-{5H，6H，8H-[1，2，4]triazolo[3，4-c][1，4]oxazin-3-yl}azetidine, represents a significant contribution to pharmaceutical research。 Its unique structure and promising biological activities make it a compelling subject for further study。 As research continues，this molecule has the potential to lead to new therapeutic strategies that address unmet medical needs。